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Compound of Interest

Compound Name: llaprazole sodium

Cat. No.: B1632448

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
ilaprazole sodium, a proton pump inhibitor. Adherence to these procedural guidelines is
critical for ensuring laboratory safety, environmental protection, and regulatory compliance.

Hazard Profile Summary

llaprazole sodium has varied classifications across different Safety Data Sheets (SDS). Due
to conflicting data, it is prudent to handle this compound with caution, particularly regarding its
potential aquatic toxicity. A summary of its hazard classifications is presented below.
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Hazard Classification

Source (CAS No. 172152-
50-0)

Source (CAS No. 2322264-
11-7 - Hydrate)

Acute Oral Toxicity

Category 4 (Harmful if

swallowed)[1]

Category 4 (Harmful if

swallowed)[2]

Category 2 (Causes skin

Skin Corrosion/Irritation Not Classified o
irritation)[2]
i o -~ Category 2A (Causes serious
Serious Eye Damage/Irritation Not Classified o
eye irritation)[2]
i o - Category 3 (May cause
Respiratory Tract Irritation Not Classified

respiratory irritation)[2]

Category 1 (Very toxic to

Acute Aquatic Toxicity - Not Classified
aguatic life)[1]
Category 1 (Very toxic to

Chronic Aquatic Toxicity aquatic life with long lasting Not Classified

effects)[1]

Overall Hazard

Not a hazardous substance or
mixture[3][4]

GHS Classification applies[2]

Given the classification of ilaprazole sodium as very toxic to aquatic life in some sources, it is

imperative to prevent its release into the environment.[1]

Standard Operating Procedure for Disposal

Disposal of ilaprazole sodium must be conducted in accordance with all applicable federal,

state, and local regulations.[3] Improper disposal is illegal and can lead to environmental

contamination and significant fines.[5]

Step 1: Personal Protective Equipment (PPE)

Before handling ilaprazole sodium for disposal, ensure the following PPE is worn:

o Eye Protection: Safety goggles with side-shields.[1][2][3]
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» Hand Protection: Chemical-resistant protective gloves.[1][2][3]
» Body Protection: Impervious clothing or a lab coat.[1][2][3]

» Respiratory Protection: A suitable respirator should be used if dust or aerosols are
generated.[1][2]

Step 2: Waste Segregation and Collection

« |dentify Waste Type: Determine if the waste is pure ilaprazole sodium, a solution, or
contaminated lab materials (e.g., gloves, weighing paper, empty containers).

o Use Designated Containers:

o Place solid ilaprazole sodium and contaminated dry materials into a clearly labeled,
sealed waste container designated for chemical waste.

o For solutions, use a labeled, leak-proof container.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "llaprazole Sodium," and a warning indicating its aquatic toxicity.

Step 3: Disposal Pathway

The primary and recommended method for the disposal of ilaprazole sodium is through a
licensed professional waste disposal service.

» Professional Disposal (Preferred Method):

o Arrange for collection by a certified hazardous waste management company. These
companies are equipped to handle and dispose of chemical waste in compliance with
regulations set by agencies such as the Environmental Protection Agency (EPA).[6][7]

o Ensure all waste is properly packaged and labeled according to the disposal company's
requirements and Department of Transportation (DOT) regulations.

o Prohibited Disposal Methods:
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o DO NOT dispose of ilaprazole sodium down the drain.[1][2][3] This is critical to prevent
the release of this aquatically toxic substance into waterways.

o DO NOT mix with general laboratory or household trash unless specifically permitted by
local regulations and after the material has been appropriately treated or neutralized by a
professional.[8][9][10]

o DO NOT flush down the toilet. The FDA flush list is reserved for specific high-risk
medications, and ilaprazole sodium is not included.[8][9][11]

Accidental Spill and Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.[3][12]

o Contain Spill: Prevent further leakage or spillage and keep the product away from drains or
water courses.[2][3]

e Absorb and Collect:

o For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding material
such as diatomite or universal binders.[2][3]

o For solid spills, carefully sweep or scoop the material to avoid dust formation.[12]
o Decontaminate: Scrub the spill surface and any contaminated equipment with alcohol.[2][3]

» Dispose of Spill Debris: Collect all contaminated materials (absorbent, gloves, etc.) into a
sealed, labeled hazardous waste container for disposal according to the procedures outlined
in Step 3.[2][3]

Experimental Protocols

The hazard classifications presented in the summary table are determined by standardized
toxicological and environmental fate studies required by regulatory bodies. Methodologies for
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these experiments (e.g., OECD Guidelines for the Testing of Chemicals) are extensive and not
detailed in the source Safety Data Sheets. The provided disposal procedures are based on the
outcomes of these regulatory tests.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of
ilaprazole sodium in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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